Cas no 14696-39-0 (Astrophloxine)

Astrophloxine Properties

Names and Identifiers

• 3H-Indolium,1-ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-,iodide (1:1)
• 1,1-Diethyl-3,3,3,3-Tetramethylindocarbocyanine Iodide
• 3H-Indolium,1-ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1-propen-1-yl]-...
• Astrophloxine
• 1,3-Bis-(1-aethyl-3,3-dimethyl-3H-indol-2-yl)-trimethinium,Jodid
• 1,3-bis-(1-ethyl-3,3-dimethyl-3H-indol-2-yl)-trimethinium,iodide
• Astrophloxin
• DILC2(3)
• N,N'-Diethyl-3,3'-tetramethylindocarbocyanine iodide
• SNC 2
• DiIC2(3)
• 1-Ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-3H-indolium Iodide
• 1,1'-Diethyl-3,3,3',3'-tetramethylindocarbocyanine iodide
• Cy3 Di Et
• Cy3 Di Et(1,1'-DIETHYL-3,3,3',3'-TETRAMETHYLINDOCARBOCYANINE IODIDE)
• 1-Ethyl-2-(3-(1-ethyl-3,3-dimethylindolin-2-ylidene)prop-1-en-1-yl)-3,3-dimethyl-3H-indol-1-ium iodide
• 1-Ethyl-2-[3-(1-ethyl- 1,3-dihydro-3,3-diMethyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-diMethyl-3H-indoliuM Iodide
• AKOS004903939
• FT-0662310
• 14696-39-0
• 1-ethyl-2-((1E,3Z)-3-(1-ethyl-3,3-dimethylindolin-2-ylidene)prop-1-enyl)-3,3-dimethyl-3H-indolium iodide
• F12143
• 1-Ethyl-2-[3-(1-ethyl-3,3-dimethylindol-1-ium-2-yl)prop-2-enylidene]-3,3-dimethylindole;iodide
• 1,1'-Diethyl-3,3,3',3'-tetramethylindocarbocyanine Iodide; 1-Ethyl-2-[3-(1-ethyl-1,3-dihydro-3,3-dimethyl-2H-indol-2-ylidene)-1-propen-1-yl]-3,3-dimethyl-3H-indolium Iodide; Astrophloxin; SNC 2;
• DA-61277
• Indocarbocyanine(C3)
• diic2(3)
• 1,1'-DIETHYL-3,3,3',3'-TETRAMETHYLINDOCARBOCYANINE IODIDE
• +Expand

• MDL： MFCD22573598
• InChIKey： LGRNGKUSEZTBMB-UHFFFAOYSA-M
• Inchi： 1S/C27H33N2.HI/c1-7-28-22-16-11-9-14-20(22)26(3,4)24(28)18-13-19-25-27(5,6)21-15-10-12-17-23(21)29(25)8-2;/h9-19H,7-8H2,1-6H3;1H/q+1;/p-1
• SMILES： [I-].[N+]1(C([H])([H])C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2C(C([H])([H])[H])(C([H])([H])[H])C=1/C(/[H])=C(\[H])/C(/[H])=C1/C(C([H])([H])[H])(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2N/1C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 512.16900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 512.16885g/mol
• Heavy Atom Count: 30
• Complexity: 650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 6.2

Experimental Properties

• LogP: 3.36830
• PSA: 6.25000
• Melting Point: 147-149°C
• Solubility: DMSO: soluble
• λmax: 551(EtOH)(lit.)